1-(2,3-dihydro-1H-inden-5-yl)propan-2-one
Overview
Description
“1-(2,3-dihydro-1H-inden-5-yl)propan-2-one”, also known as Ethanone, is a chemical compound with the formula C11H12O . It has a molecular weight of 160.2124 . The IUPAC Standard InChIKey is ZDDDIYOBAOJYAZ-UHFFFAOYSA-N .
Molecular Structure Analysis
The molecular structure of this compound consists of an indan ring (a fused cyclohexane and cyclopentane ring) attached to a ketone group . The 3D structure of the compound can be viewed using specific software .Physical And Chemical Properties Analysis
The compound has a molecular weight of 160.2124 . More detailed physical and chemical properties are not available in the retrieved sources.Scientific Research Applications
Molecular Structure Analysis
The molecular structure of “1-(2,3-dihydro-1H-inden-5-yl)propan-2-one” has been analyzed in detail . It has a molecular weight of 160.2124 and its IUPAC Standard InChI is InChI=1S/C11H12O/c1-8(12)10-7-6-9-4-2-3-5-11(9)10/h2-5,10H,6-7H2,1H3 .
Biological Potential of Indole Derivatives
Indole derivatives, which include “1-(2,3-dihydro-1H-inden-5-yl)propan-2-one”, have shown a wide range of biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Antiviral Activity
Some indole derivatives have shown inhibitory activity against influenza A and CoxB3 virus . This suggests that “1-(2,3-dihydro-1H-inden-5-yl)propan-2-one” could potentially be used in antiviral research.
Anti-inflammatory Activity
Indole derivatives have shown anti-inflammatory activity . This suggests that “1-(2,3-dihydro-1H-inden-5-yl)propan-2-one” could potentially be used in research related to inflammation and related diseases.
Anticancer Activity
Indole derivatives have shown anticancer activity . This suggests that “1-(2,3-dihydro-1H-inden-5-yl)propan-2-one” could potentially be used in cancer research.
Antioxidant Activity
Indole derivatives have shown antioxidant activity . This suggests that “1-(2,3-dihydro-1H-inden-5-yl)propan-2-one” could potentially be used in research related to oxidative stress and related diseases.
Mechanism of Action
properties
IUPAC Name |
1-(2,3-dihydro-1H-inden-5-yl)propan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10/h5-6,8H,2-4,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUSVSNUXIHLKTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=CC2=C(CCC2)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-dihydro-1H-inden-5-yl)propan-2-one | |
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